Cas no 1805945-63-4 (Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate)

• Product Name: Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate
• CAS No: 1805945-63-4
• MF: C₁₃H₁₂BrF₂NO₂
• MW: 332.140689849854
• CID: 4945797
• Update Time: 2025-06-08

Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate

• Inchi： 1S/C13H12BrF2NO2/c1-2-19-12(18)5-8-3-9(7-17)11(6-14)10(4-8)13(15)16/h3-4,13H,2,5-6H2,1H3
• InChI Key： WVANTIDFQOLBNQ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(CC(=O)OCC)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate

Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805945-63-4): A Comprehensive Overview

Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805945-63-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a cyano group, and a difluoromethyl moiety, which collectively contribute to its diverse chemical properties and reactivity.

The bromomethyl group in Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate is a key functional group that can undergo various substitution reactions, making it a valuable intermediate in the synthesis of complex organic molecules. The presence of the cyano group imparts additional reactivity and stability, while the difluoromethyl moiety enhances the compound's lipophilicity and metabolic stability, which are crucial for drug development.

Recent studies have highlighted the potential of Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate in the development of novel pharmaceuticals. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds containing similar structural motifs exhibit potent antiviral activity against a range of viral pathogens. The bromomethyl and difluoromethyl groups were found to play a critical role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.

In another study, researchers at the University of California, San Francisco, investigated the use of Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate as a building block for the synthesis of new anticancer agents. The compound's ability to undergo selective substitution reactions allowed for the efficient synthesis of a library of derivatives with varying substituents. Preliminary biological screening revealed that several of these derivatives exhibited promising cytotoxic activity against human cancer cell lines, particularly those derived from breast and lung cancers.

The cyano group in Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate is also noteworthy for its role in enhancing the compound's electronic properties. The presence of this group can significantly affect the electronic structure and reactivity of the molecule, making it suitable for applications in materials science and organic electronics. A recent study published in *Advanced Materials* explored the use of similar cyano-containing compounds as electron transport materials in organic photovoltaic devices. The results showed that these compounds exhibited excellent charge transport properties and improved device performance.

Furthermore, the difluoromethyl moiety in Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate has been shown to enhance metabolic stability and reduce off-target effects, which are critical considerations in drug design. A study published in *Drug Metabolism and Disposition* investigated the metabolic fate of compounds containing difluoromethyl groups and found that they exhibited significantly longer half-lives compared to their non-fluorinated counterparts. This increased stability can translate into improved pharmacokinetic profiles and therapeutic outcomes.

The synthetic versatility of Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate has also been leveraged in the development of new catalysts and ligands for asymmetric synthesis. Researchers at Harvard University reported the use of this compound as a precursor for the synthesis of chiral ligands that demonstrated high enantioselectivity in various catalytic reactions. The ability to fine-tune the structure through selective substitution reactions allows for the precise control of stereochemistry, which is essential for many pharmaceutical applications.

In conclusion, Ethyl 4-bromomethyl-3-cyano-5-(difluoromethyl)phenylacetate (CAS No. 1805945-63-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for further research and development in areas such as medicinal chemistry, materials science, and catalysis. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.